(1R,3S,5Z)-5-[(2E)-2-[(1R,3As,7aR)-1-[(E,2R)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol

• CAS No.: 112965-21-6
• Product Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3As,7aR)-1-[(E,2R)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Molecular Formula: C27H40O3
• Molecular Weight: 412.6 g/mol
• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Standard InChI: InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7+,21-10-/t17-,22-,23-,24+,25?,26+,27-/m1/s1
• Standard InChIKey: LWQQLNNNIPYSNX-JQWURIRRSA-N
• Isomeric SMILES: C[C@H](/C=C/[C@H](C1CC1)O)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C/4\C[C@H](C[C@@H](C4=C)O)O)C
• SMILES: CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• Canonical SMILES: CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• Appearance: Solid powder
• Physical Description: Solid
• Description: (22E)-(24S)-1alpha, 24-Dihydroxy-26, 27-cyclo-22, 23-didehydrovitamin D3 / (22E)-(24S)-1alpha, 24-dihydroxy-26, 27-cyclo-22, 23-didehydrocholecalciferol / calcipotriol, also known as calcipotriene or dovonex, belongs to the class of organic compounds known as vitamin d and derivatives. Vitamin D and derivatives are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. Thus, (22E)-(24S)-1alpha, 24-dihydroxy-26, 27-cyclo-22, 23-didehydrovitamin D3 / (22E)-(24S)-1alpha, 24-dihydroxy-26, 27-cyclo-22, 23-didehydrocholecalciferol / calcipotriol is considered to be a secosteroid lipid molecule (22E)-(24S)-1alpha, 24-Dihydroxy-26, 27-cyclo-22, 23-didehydrovitamin D3 / (22E)-(24S)-1alpha, 24-dihydroxy-26, 27-cyclo-22, 23-didehydrocholecalciferol / calcipotriol is a drug which is used for the treatment of moderate plaque psoriasis in adults (22E)-(24S)-1alpha, 24-Dihydroxy-26, 27-cyclo-22, 23-didehydrovitamin D3 / (22E)-(24S)-1alpha, 24-dihydroxy-26, 27-cyclo-22, 23-didehydrocholecalciferol / calcipotriol is considered to be a practically insoluble (in water) and relatively neutral molecule (22E)-(24S)-1alpha, 24-Dihydroxy-26, 27-cyclo-22, 23-didehydrovitamin D3 / (22E)-(24S)-1alpha, 24-dihydroxy-26, 27-cyclo-22, 23-didehydrocholecalciferol / calcipotriol has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, (22E)-(24S)-1alpha, 24-dihydroxy-26, 27-cyclo-22, 23-didehydrovitamin D3 / (22E)-(24S)-1alpha, 24-dihydroxy-26, 27-cyclo-22, 23-didehydrocholecalciferol / calcipotriol is primarily located in the cytoplasm and membrane (predicted from logP) (22E)-(24S)-1alpha, 24-Dihydroxy-26, 27-cyclo-22, 23-didehydrovitamin D3 / (22E)-(24S)-1alpha, 24-dihydroxy-26, 27-cyclo-22, 23-didehydrocholecalciferol / calcipotriol is a potentially toxic compound.; Calcipotriene is a synthetic vitamin D derivative usually formulated for topical dermatological use, antipsoriatic Calcipotriene (calcipotriol) competes equally with active 1,25-hydroxy-2D3 (the natural form of vitamin D) for 1,25-hydroxy-2D3 receptors in regulating cell proliferation and differentiation. It induces differentiation and suppresses proliferation of keratinocytes, reversing abnormal keratinocyte changes in psoriasis, and leads to normalization of epidermal growth. (NCI04); Calcipotriol is a seco-cholestane that is 26,27-cyclo-9,10-secocholesta-5,7,10,22-tetraene carrying additional hydroxy substituents at positions 1, 3 and 24. It is used (as its hydrate) in combination with betamethasone dipropionate, a corticosteroid, for the topical treatment of plaque psoriasis in adult patients. It has a role as a drug allergen and an antipsoriatic. It is a member of cyclopropanes, a secondary alcohol, a triol, a hydroxy seco-steroid and a seco-cholestane.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1,24(OH)2-22-ene-24-cyclopropyl D3; calcipotriene; calcipotriol; Daivonex; Dovonex; Enstilar; heximar win care; MC 903; MC-903; PRI-2205; Psorcutan; Sorilux
• Reference: 1: Queille-Roussel C, Bang B, Clonier F, Lacour JP. Enhanced vasoconstrictor potency of the fixed combination calcipotriol plus betamethasone dipropionate in an innovative aerosol foam formulation vs. other corticosteroid psoriasis treatments. J Eur Acad Dermatol Venereol. 2016 Jun 15. doi: 10.1111/jdv.13714. [Epub ahead of print] PubMed PMID: 27306589.; 2: Kontochristopoulos G, Kouris A, Chantzaras A, Petridis A, Yfantopoulos J. Improvement of health-related quality of life and adherence to treatment with calcipotriol-betamethasone dipropionate gel in patients with psoriasis vulgaris. An Bras Dermatol. 2016 Apr;91(2):160-6. doi: 10.1590/abd1806-4841.20164476. PubMed PMID: 27192514; PubMed Central PMCID: PMC4861562.; 3: Tan ES, Oon HH. Effective treatment of severe nail psoriasis using topical calcipotriol with betamethasone dipropionate gel. Indian J Dermatol Venereol Leprol. 2016 May-Jun;82(3):345-7. doi: 10.4103/0378-6323.174389. PubMed PMID: 27088952.; 4: Tarikci N, Göncü EK, Yüksel T, Singer R, Topal İO, Şahin İM. Progressive symmetrical erythrokeratoderma on the face: A rare condition and successful treatment with calcipotriol. JAAD Case Rep. 2016 Feb 4;2(1):70-1. doi: 10.1016/j.jdcr.2015.11.010. eCollection 2016 Jan. PubMed PMID: 27051833; PubMed Central PMCID: PMC4809449.; 5: Yan R, Jiang S, Wu Y, Gao XH, Chen HD. Topical calcipotriol/betamethasone dipropionate for psoriasis vulgaris: A systematic review. Indian J Dermatol Venereol Leprol. 2016 Mar-Apr;82(2):135-44. doi: 10.4103/0378-6323.175919. PubMed PMID: 26924402.; 6: Tang YJ, Zhang RZ, Liu XM, Xu CX, Cheng S, Liu QI. Effect of the topical application of calcipotriol on the expression levels of zinc finger protein A20 and nuclear factor-κB in the skin lesions of patients with psoriasis vulgaris. Exp Ther Med. 2016 Jan;11(1):247-250. Epub 2015 Nov 24. PubMed PMID: 26889249; PubMed Central PMCID: PMC4726906.; 7: Liu X, Liu Y, Xu M, Li J, Teng X, Cheng H, Xia Y. Zinc finger protein A20 is involved in the anti-psoriatic effect of calcipotriol. Br J Dermatol. 2016 Feb 15. doi: 10.1111/bjd.14481. [Epub ahead of print] PubMed PMID: 26875609.; 8: Yan R, Jiang S, Wu Y, Gao XH, Chen HD. Topical calcipotriol/betamethasone dipropionate for psoriasis vulgaris: A systematic review. Indian J Dermatol Venereol Leprol. 2016 Feb 8. doi: 10.4103/0378-6323.175919. [Epub ahead of print] PubMed PMID: 26858069.; 9: Tan ES, Oon HH. Effective treatment of severe nail psoriasis using topical calcipotriol with betamethasone dipropionate gel. Indian J Dermatol Venereol Leprol. 2016 Feb 9. doi: 10.4103/0378-6323.174389. [Epub ahead of print] PubMed PMID: 26858046.; 10: Lovato P, Norsgaard H, Tokura Y, Røpke MA. Calcipotriol and betamethasone dipropionate exert additive inhibitory effects on the cytokine expression of inflammatory dendritic cell-Th17 cell axis in psoriasis. J Dermatol Sci. 2016 Mar;81(3):153-64. doi: 10.1016/j.jdermsci.2015.12.009. Epub 2015 Dec 23. PubMed PMID: 26794805.; 11: Golusin Z, Jovanović M, Magda N, Stojanović S, Matić M, Petrović A. Effects of Rusanda Spa balneotherapy combined with calcipotriol on plaque psoriasis. Vojnosanit Pregl. 2015 Nov;72(11):1010-7. PubMed PMID: 26731976.; 12: Bay C, Togsverd-Bo K, Lerche CM, Haedersdal M. Skin tumor development after UV irradiation and photodynamic therapy is unaffected by short-term pretreatment with 5-fluorouracil, imiquimod and calcipotriol. An experimental hairless mouse study. J Photochem Photobiol B. 2016 Jan;154:34-9. doi: 10.1016/j.jphotobiol.2015.11.009. Epub 2015 Nov 30. PubMed PMID: 26678673.; 13: Yang M, Chang JM. Successful treatment of refractory chronic hand eczema with calcipotriol/betamethasone ointment: A report of three cases. Exp Ther Med. 2015 Nov;10(5):1943-1946. Epub 2015 Sep 4. PubMed PMID: 26640577; PubMed Central PMCID: PMC4665367.; 14: Gual A, Pau-Charles I, Molin S. Topical treatment for scalp psoriasis: Comparison of patient preference, quality of life and efficacy for non-alcoholic mometasone emulsion versus calcipotriol/betamethasone gel in daily clinical practice. J Dermatolog Treat. 2016 Jun;27(3):228-34. doi: 10.3109/09546634.2015.1093590. Epub 2015 Oct 27. PubMed PMID: 26503824.; 15: Ito K, Koga M, Shibayama Y, Tatematsu S, Nakayama J, Imafuku S. Proactive treatment with calcipotriol reduces recurrence of plaque psoriasis. J Dermatol. 2016 Apr;43(4):402-5. doi: 10.1111/1346-8138.13158. Epub 2015 Oct 5. PubMed PMID: 26434738.; 16: Lambert J, Hol CW, Vink J. Real-life effectiveness of once-daily calcipotriol and betamethasone dipropionate gel vs. ointment formulations in psoriasis vulgaris: final analysis of the 52-week PRO-long study. J Eur Acad Dermatol Venereol. 2015 Dec;29(12):2349-55. doi: 10.1111/jdv.13230. Epub 2015 Sep 3. PubMed PMID: 26337069.; 17: Park JM, Cho HH, Kim WJ, Mun JH, Song M, Kim HS, Ko HC, Kim BS, Kim MB. Efficacy and Safety of Calcipotriol/Betamethasone Dipropionate Ointment for the Treatment of Trachyonychia: An Open-Label Study. Ann Dermatol. 2015 Aug;27(4):371-5. doi: 10.5021/ad.2015.27.4.371. Epub 2015 Jul 29. PubMed PMID: 26273150; PubMed Central PMCID: PMC4530144.; 18: Taraska V, Tuppal R, Olesen M, Bang Pedersen C, Papp K. A Novel Aerosol Foam Formulation of Calcipotriol and Betamethasone Has No Impact on HPA Axis and Calcium Homeostasis in Patients With Extensive Psoriasis Vulgaris. J Cutan Med Surg. 2016 Jan;20(1):44-51. doi: 10.1177/1203475415597094. Epub 2015 Jul 29. PubMed PMID: 26224733; PubMed Central PMCID: PMC4708614.; 19: Arensman MD, Nguyen P, Kershaw KM, Lay AR, Ostertag-Hill CA, Sherman MH, Downes M, Liddle C, Evans RM, Dawson DW. Calcipotriol Targets LRP6 to Inhibit Wnt Signaling in Pancreatic Cancer. Mol Cancer Res. 2015 Nov;13(11):1509-19. doi: 10.1158/1541-7786.MCR-15-0204. Epub 2015 Jul 29. PubMed PMID: 26224368; PubMed Central PMCID: PMC4644680.; 20: Zhao Y, Chen X, Li J, He Y, Su J, Chen M, Zhang W, Chen W, Zhu W. VDR gene polymorphisms are associated with the clinical response to calcipotriol in psoriatic patients. J Dermatol Sci. 2015 Sep;79(3):305-7. doi: 10.1016/j.jdermsci.2015.06.014. Epub 2015 Jul 7. PubMed PMID: 26169344.
• PubChem Compound: 5282134
• Last Modified: Nov 11 2021